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Compound of Interest

Compound Name: 2,7-Nonadiyne

Cat. No.: B15475987 Get Quote

This technical guide provides a detailed overview of the key physical properties of 2,7-
Nonadiyne, specifically its density and refractive index. It is intended for researchers,

scientists, and professionals in drug development who require precise data and an

understanding of the methodologies used to obtain this information.

Core Physical Properties
2,7-Nonadiyne is an organic compound with the chemical formula C9H12. Its physical

characteristics are crucial for its handling, characterization, and application in various chemical

syntheses.

Quantitative Data
The known physical properties of 2,7-Nonadiyne are summarized in the table below.

Physical Property Value Units

Density 0.833 g/mL

Refractive Index 1.467 (unitless)

Experimental Protocols
The determination of the physical properties of liquid organic compounds like 2,7-Nonadiyne
requires precise and standardized experimental procedures. The following sections detail the
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common methodologies used to measure density and refractive index.

Density Determination using a Pycnometer
Density is a fundamental physical property that represents the mass of a substance per unit

volume. For liquids, a pycnometer, also known as a specific gravity bottle, is a highly accurate

device for this measurement.[1] The method relies on determining the mass of a precise

volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)[1][2]

Analytical balance (with a precision of at least ±0.0001 g)

Thermometer

Thermostatic bath (optional, for high precision)

Distilled water (as a reference liquid)

Acetone (for cleaning and drying)

Procedure:

Cleaning and Calibration: The pycnometer is thoroughly cleaned with a suitable solvent,

such as acetone, and dried completely.[1] Its empty mass (m₀) is then accurately weighed on

an analytical balance.

Reference Liquid Measurement: The pycnometer is filled with a reference liquid of a well-

known density, typically distilled water. Care is taken to ensure no air bubbles are trapped

inside. The stopper is inserted, and any excess liquid that emerges through the capillary is

carefully wiped off.[1] The filled pycnometer is then weighed (m₁).

Sample Measurement: The pycnometer is emptied, cleaned, and dried again. It is then filled

with 2,7-Nonadiyne, and the same procedure of filling and weighing is followed to obtain the

mass of the pycnometer filled with the sample (m₂).
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Temperature Control: For the highest accuracy, all weighings should be performed at a

constant, recorded temperature, as density is temperature-dependent.[3][4] A thermostatic

bath can be used to maintain a consistent temperature.[5]

Calculation of Density: The density of the 2,7-Nonadiyne (ρ_sample) is calculated using the

following formula:

ρ_sample = [(m₂ - m₀) / (m₁ - m₀)] * ρ_water

where:

m₀ is the mass of the empty pycnometer.

m₁ is the mass of the pycnometer filled with water.

m₂ is the mass of the pycnometer filled with 2,7-Nonadiyne.

ρ_water is the known density of water at the experimental temperature.

Refractive Index Measurement using an Abbe
Refractometer
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property and is often used to identify and

assess the purity of liquid samples. The Abbe refractometer is a common instrument for this

measurement.[6][7][8]

Apparatus:

Abbe Refractometer[6][9]

Light source (often a sodium D-line lamp, λ = 589 nm)[6]

Dropper or Pasteur pipette

A suitable solvent (e.g., ethanol or acetone) for cleaning

Soft lens paper
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Procedure:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive

index.

Sample Application: A few drops of 2,7-Nonadiyne are placed on the surface of the

measuring prism using a dropper.[7] The illuminating prism is then closed and locked.

Measurement: The user looks through the eyepiece and adjusts the controls to bring the

boundary line between the light and dark fields into sharp focus and exactly on the

crosshairs of the reticle.[10]

Reading the Value: The refractive index value is then read directly from the instrument's

scale.

Temperature Control: The refractive index is temperature-dependent, so the temperature of

the prisms should be controlled, often by a circulating water bath, and the measurement

temperature should be recorded.[11]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 2,7-Nonadiyne.
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Density Determination Refractive Index Determination

Clean and dry pycnometer

Weigh empty pycnometer (m₀)

Fill with distilled water

Fill with 2,7-Nonadiyne

Weigh pycnometer with water (m₁)

Calculate Density

Weigh pycnometer with sample (m₂)

End: Report Physical Properties

Calibrate Abbe refractometer

Place sample on prism

Adjust for sharp boundary

Align boundary with crosshairs

Read refractive index

Start: Obtain 2,7-Nonadiyne Sample

Click to download full resolution via product page

Caption: Workflow for determining the density and refractive index of 2,7-Nonadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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